Cas no 1706290-55-2 (3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide)

• Product Name: 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide
• CAS No: 1706290-55-2
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 5366493
• PubChem ID: 86265105
• Update Time: 2025-06-29

3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide
• 3,4,5-triethoxy-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide
• AKOS024571011
• 1706290-55-2
• 3,4,5-triethoxy-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide
• F6471-6271
• 3,4,5-triethoxy-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide

• Inchi： 1S/C23H26N2O4S/c1-4-27-20-10-18(11-21(28-5-2)22(20)29-6-3)23(26)25-13-16-9-19(14-24-12-16)17-7-8-30-15-17/h7-12,14-15H,4-6,13H2,1-3H3,(H,25,26)
• InChI Key： ACNGTJSRIRKXED-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CN=CC(=C1)CNC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 426.16132849g/mol
• Monoisotopic Mass: 426.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide

3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide (CAS No. 1706290-55-2)

The compound 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide (CAS No. 1706290-55-2) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule consists of a benzamide core with three ethoxy groups attached to the benzene ring at positions 3, 4, and 5. Additionally, the amide group is substituted with a pyridinylmethyl group that is further substituted with a thienyl moiety at position 5. This combination of functional groups makes the compound highly versatile and intriguing for researchers.

Recent studies have highlighted the importance of thienyl-substituted pyridines in medicinal chemistry. These structures are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the thienyl group in this compound introduces unique electronic and steric properties, which can enhance its binding affinity to specific protein targets. Furthermore, the ethoxy groups on the benzene ring contribute to increased lipophilicity, which is often desirable for improving drug bioavailability.

The synthesis of 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide involves a multi-step process that typically begins with the preparation of the benzamide core. This is followed by the introduction of ethoxy groups at specific positions through nucleophilic aromatic substitution or other suitable methods. The pyridinylmethyl group is then introduced via coupling reactions, often utilizing activating agents such as carbodiimides or mixed carbonates. Finally, the thienyl substitution is achieved through cross-coupling reactions or direct substitution methods.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Its structure suggests that it could serve as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent research has demonstrated that similar compounds can inhibit key enzymes involved in tumor progression and metastasis.

In addition to its pharmacological applications, 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide has shown interesting properties in materials science. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in catalysis or as a building block for advanced materials such as metal-organic frameworks (MOFs). The thienyl group's conjugation properties further enhance its electronic characteristics, making it suitable for applications in optoelectronics.

The compound's stability under various conditions has also been extensively studied. Research indicates that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, which are critical factors for its potential use in pharmaceutical formulations. However, further studies are required to fully understand its metabolic pathways and toxicity profile.

In conclusion, 3,4,5-Triethoxy-N-[[5-(3-thienyl)-3-pyridinyl]methyl]benzamide (CAS No. 1706290-55-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover its full range of properties and uses, this compound is poised to play a crucial role in advancing modern science and technology.